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Introduction

Potassium bromate (KBrOs) is a powerful oxidizing agent that serves as an excellent primary
standard in analytical chemistry.[1] A primary standard is a highly pure and stable compound
used to determine the exact concentration of a solution through a process called
standardization. The high purity, stability, low hygroscopicity, and high equivalent weight of
potassium bromate make it suitable for this purpose.[1] Titrations involving potassium bromate
are known as bromatometry and are utilized for the quantitative analysis of a wide range of
inorganic and organic substances.[2][3][4]

This document provides detailed application notes and experimental protocols for the use of
potassium bromate as a primary standard in titrimetric analysis.

Principle of Bromatometry

Bromatometry is a redox titration method based on the oxidizing properties of the bromate ion
(BrOs7). In an acidic medium, potassium bromate is reduced to bromide (Br~).[3]

Reaction 1: Reduction of Bromate BrOs~ + 6H* + 6e~ - Br~ + 3H20]3]
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In the presence of an excess of bromide ions, the bromate and bromide react to form bromine
(Br2).[3]

Reaction 2: Formation of Bromine BrOs~ + 5Br~ + 6H* - 3Br2 + 3H20(3]

The liberated bromine can then react with the analyte. The endpoint of the titration can be
detected either directly, due to the yellow color of excess bromine, or more commonly, through
the use of redox indicators.[5] Alternatively, in back-titration methods, a known excess of
bromine is generated, and the unreacted bromine is subsequently determined by adding
potassium iodide and titrating the liberated iodine with a standard solution of sodium
thiosulfate.[6][7]

Applications

Bromatometry has diverse applications across various industries, including pharmaceuticals,
food, and chemical manufacturing.[2]

Key Applications:

o Pharmaceutical Analysis: Assay of drugs such as isoniazid (an anti-tubercular drug),
mephenesin, phenol, and sodium salicylate.[3][4][5]

e Food Industry: Determination of bromine in water used for food processing and in baked
goods.[2]

o Chemical Industry: Determination of the concentration of various organic and inorganic
compounds, including arsenic, antimony, and hydroxylamine.[4]

o Environmental Analysis: Measurement of analytes in wastewater.[8][9][10]

Experimental Protocols
Preparation and Standardization of 0.1 N Potassium
Bromate Solution

This protocol describes the preparation of a 0.1 N (0.0167 M) potassium bromate solution and
its standardization using sodium thiosulfate.
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Materials and Reagents:

o Potassium bromate (KBrOs), analytical reagent grade, dried at 150 °C to a constant
weight[11]

e Potassium bromide (KBr)

o Potassium iodide (KI)

e Hydrochloric acid (HCI), concentrated

e Sodium thiosulfate (Na2S203), 0.1 N standard solution

e Starch indicator solution

o Distilled or deionized water

e Volumetric flasks (1000 mL, 250 mL)

e Burette (50 mL)

o Pipettes (25 mL)

o Erlenmeyer flasks (250 mL)

e Analytical balance

Procedure for Preparation of 0.1 N KBrOs Solution:

Accurately weigh approximately 2.783 g of dried potassium bromate.[3]

Quantitatively transfer the weighed KBrOs to a 1000 mL volumetric flask.

Add distilled water to dissolve the solid completely.

Make up the volume to the mark with distilled water and mix thoroughly.

Procedure for Standardization:
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Pipette 25.0 mL of the prepared potassium bromate solution into a 250 mL glass-stoppered

Erlenmeyer flask.

o Add approximately 3 g of potassium iodide and 3 mL of concentrated hydrochloric acid.[11]
[12]

o Stopper the flask, swirl gently, and allow the reaction to proceed in the dark for 5 minutes.
[12][13]

o Titrate the liberated iodine with a standard 0.1 N sodium thiosulfate solution until the solution
becomes pale yellow.[6]

e Add 3 mL of starch indicator solution, which will turn the solution blue.[6]

« Continue the titration with sodium thiosulfate, with constant stirring, until the blue color
disappears.[6]

¢ Record the volume of sodium thiosulfate consumed.

o Perform a blank titration using the same quantities of reagents but omitting the potassium
bromate solution.

o Calculate the normality of the potassium bromate solution.

Calculation: Normality of KBrOs (N) = (Volume of NazS203 (mL) x Normality of NazS203) /
Volume of KBrOs (mL)

Assay of Isoniazid

This protocol outlines the determination of isoniazid content using a standardized potassium
bromate solution.[3][4]

Materials and Reagents:
o Standardized 0.1 N Potassium Bromate (KBrOs) solution

* |soniazid sample
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» Hydrochloric acid (HCI), concentrated
e Methyl red indicator solution[5]

Procedure:

Accurately weigh a quantity of the isoniazid sample.

Dissolve the sample in water in a suitable flask.

Add concentrated hydrochloric acid.

Add a few drops of methyl red indicator.

Titrate with the standardized 0.1 N potassium bromate solution until the red color disappears.

[8]

Record the volume of potassium bromate solution consumed.

Calculation: Each mL of 0.0167 M (0.1 N) KBrOs is equivalent to 0.003429 g of Isoniazid
(CeH7N30).[3]

Percentage of Isoniazid = [(Volume of KBrOs (mL) x Normality of KBrOs x 0.003429) / Weight
of sample (g)] x 100

Data Presentation

Table 1. Reagents for Preparation and Standardization of 0.1 N Potassium Bromate Solution
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Reagent

Grade

Quantity (for 1000 mL)

Potassium Bromate (KBrOs)

Analytical Reagent

~2.783 g

Potassium Bromide (KBr)

Analytical Reagent

As required for specific

applications

Potassium lodide (K1)

Analytical Reagent

~3 g per standardization

titration

Hydrochloric Acid (HCI)

Concentrated

~3 mL per standardization

titration

Sodium Thiosulfate (Na2S20s3)

0.1 N Standard Soln.

As required for titration

Starch Indicator

~3 mL per standardization

titration

Table 2: Indicators for Bromatometry

Color Change (Oxidized

Indicator Type
form - Reduced form)
) Red - Colorless (bleached)[8]
Methyl Red Irreversible
[°]
) Red - Colorless (bleached)[8]
Methyl Orange Irreversible ]
] Pale yellow — Orange-
o-Naphthoflavone Reversible
brown[8][9]
Quinoline Yellow Reversible Yellow-green — Colorless[8][9]

Visualizations
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Preparation of KBrOs Solution Standardization Titration
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Caption: Workflow for the preparation and standardization of a potassium bromate solution.
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Caption: Principle of direct titration in Bromatometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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